Cas no 1806431-97-9 (4-Methoxy-5-phenylnicotinaldehyde)

• Product Name: 4-Methoxy-5-phenylnicotinaldehyde
• CAS No: 1806431-97-9
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 4802136
• Update Time: 2025-05-23

4-Methoxy-5-phenylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-5-phenylnicotinaldehyde

• Inchi： 1S/C13H11NO2/c1-16-13-11(9-15)7-14-8-12(13)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： AUYCYRBJYASKTO-UHFFFAOYSA-N
• SMILES： O(C)C1C(C=O)=CN=CC=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on 4-Methoxy-5-phenylnicotinaldehyde

Introduction to 4-Methoxy-5-phenylnicotinaldehyde (CAS No. 1806431-97-9)

4-Methoxy-5-phenylnicotinaldehyde, identified by its Chemical Abstracts Service (CAS) number 1806431-97-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nicotinaldehyde derivatives, characterized by the presence of a formyl group and aromatic substituents, which contribute to its unique chemical properties and potential biological activities.

The structural framework of 4-Methoxy-5-phenylnicotinaldehyde consists of a benzene ring substituted with a methoxy group at the 4-position and a phenyl ring at the 5-position, linked to an aldehyde functionality at the 2-position of the pyridine core. This particular arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-donating (methoxy) and electron-withdrawing (aldehyde) groups enhances its reactivity, facilitating various chemical transformations that are essential in drug discovery and material science.

In recent years, 4-Methoxy-5-phenylnicotinaldehyde has been extensively studied for its pharmacological potential. Research has highlighted its role as a precursor in the development of novel therapeutic agents, particularly in the realm of central nervous system (CNS) disorders. The compound’s ability to interact with specific biological targets has led to investigations into its neuroprotective and anti-inflammatory properties. Preliminary studies suggest that derivatives of this molecule may exhibit efficacy in mitigating oxidative stress and neurodegenerative conditions, making it a promising candidate for further clinical exploration.

The aldehyde functionality in 4-Methoxy-5-phenylnicotinaldehyde serves as a versatile handle for further functionalization, enabling chemists to explore diverse synthetic pathways. This attribute is particularly advantageous in medicinal chemistry, where rapid and efficient derivatization is often required to optimize pharmacokinetic and pharmacodynamic profiles. Researchers have leveraged this compound to develop libraries of analogs, screening them for biological activity across various disease models. Such efforts have underscored its significance as a building block in the quest for next-generation therapeutics.

Moreover, the aromatic system of 4-Methoxy-5-phenylnicotinaldehyde contributes to its interaction with biological macromolecules. The phenyl ring, combined with the pyridine core, can engage in π-stacking interactions and hydrogen bonding, which are critical for drug-receptor binding affinity. This characteristic has been exploited in computational studies to predict binding modes and optimize lead compounds. Advanced molecular modeling techniques have been employed to simulate the compound’s behavior within biological targets, providing insights that guide experimental design and synthetic strategies.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 4-Methoxy-5-phenylnicotinaldehyde, enabling large-scale production for research purposes. Catalytic processes have been developed to streamline its synthesis, reducing costs and improving yields. These innovations have democratized access to the compound, allowing broader exploration by academic and industrial researchers alike. The availability of high-purity samples has facilitated rigorous characterization studies, reinforcing its utility as a reliable intermediate in synthetic chemistry.

The pharmaceutical industry has taken note of 4-Methoxy-5-phenylnicotinaldehyde’s potential, with several companies incorporating it into their pipeline programs. Its structural features align well with current trends in drug design, where multivariate substitution patterns are sought after for enhanced target specificity. Collaborative efforts between academia and industry have led to joint ventures aimed at developing novel derivatives with improved therapeutic profiles. These partnerships highlight the compound’s commercial viability and its role in driving innovation within the pharmaceutical sector.

Beyond pharmaceutical applications, 4-Methoxy-5-phenylnicotinaldehyde has shown promise in other areas of chemical research. Its unique reactivity makes it a valuable tool for studying reaction mechanisms and developing new synthetic protocols. For instance, it has been used as a substrate in organometallic transformations, where its functional groups participate in cross-coupling reactions leading to complex molecular architectures. Such studies contribute to the broader understanding of organic chemistry principles and may inspire novel synthetic approaches across disciplines.

The environmental impact of synthesizing and utilizing 4-Methoxy-5-phenylnicotinaldehyde has also been considered in recent research endeavors. Green chemistry principles have been applied to minimize waste and reduce energy consumption during production processes. Efforts to develop sustainable methodologies reflect a growing awareness of the importance of environmental stewardship in chemical manufacturing. These initiatives not only enhance efficiency but also ensure that future applications of the compound align with global sustainability goals.

In conclusion,4-Methoxy-5-phenylnicotinaldehyde (CAS No. 1806431-97-9) stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications span from drug development to synthetic chemistry, underscoring its versatility and importance. As scientific understanding progresses，this compound will likely continue to play a pivotal role in advancing both academic knowledge and industrial innovation。The ongoing exploration into its derivatives promises further breakthroughs，solidifying its place as a cornerstone molecule in pharmaceutical chemistry。